2-(2-bromo-4-isopropylphenoxy)-N-(4-cyanophenyl)acetamide

• IUPAC Name: 2-(2-bromo-4-propan-2-ylphenoxy)-N-(4-cyanophenyl)acetamide
• InChI: InChI=1S/C18H17BrN2O2/c1-12(2)14-5-8-17(16(19)9-14)23-11-18(22)21-15-6-3-13(10-20)4-7-15/h3-9,12H,11H2,1-2H3,(H,21,22)
• InChI Key: BPCDFHYOSXLOJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C#N)Br
• Molecular Formula: C18H17BrN2O2
• Molecular Weight: 373.2 g/mol

Description

2-(2-bromo-4-isopropylphenoxy)-N-(4-cyanophenyl)acetamide, also known as BPCA, is a chemical compound that has gained significant attention in the field of scientific research. BPCA is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which has been implicated in the development of obesity, diabetes, and other metabolic disorders.

Mechanism of Action

2-(2-bromo-4-isopropylphenoxy)-N-(4-cyanophenyl)acetamide acts as a potent inhibitor of PTP1B, a protein that negatively regulates insulin signaling and glucose homeostasis. By inhibiting PTP1B, this compound enhances insulin sensitivity and glucose uptake, leading to improved glucose metabolism and reduced insulin resistance.
Biochemical and Physiological Effects:
In addition to its effects on glucose metabolism, this compound has also been shown to have anti-inflammatory and anti-oxidant properties. It has been demonstrated to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in adipose tissue, leading to a reduction in chronic low-grade inflammation that is associated with obesity and metabolic disorders. This compound has also been shown to reduce oxidative stress and improve liver function in obese mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-bromo-4-isopropylphenoxy)-N-(4-cyanophenyl)acetamide in lab experiments is its specificity for PTP1B inhibition, which allows for precise targeting of this protein in metabolic pathways. However, this compound has limited solubility in water, which can make it difficult to work with in certain experimental conditions. Additionally, the high cost of this compound can be a limiting factor for some research groups.

Future Directions

There are several potential future directions for research on 2-(2-bromo-4-isopropylphenoxy)-N-(4-cyanophenyl)acetamide. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in animal models and humans. Finally, there is potential for the development of this compound analogs with improved pharmacokinetic properties and potency.

Scientific Research Applications

2-(2-bromo-4-isopropylphenoxy)-N-(4-cyanophenyl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders such as obesity and diabetes. It has been shown to improve glucose tolerance and insulin sensitivity in obese mice, suggesting its potential as an anti-diabetic agent. This compound has also been investigated for its anti-inflammatory properties, with studies showing its ability to reduce inflammation in adipose tissue and improve liver function in obese mice.